![molecular formula C23H20N6O3 B2510892 6-(2-Methoxyphenyl)-2-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]pyridazin-3-one CAS No. 2380183-23-1](/img/structure/B2510892.png)
6-(2-Methoxyphenyl)-2-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(2-Methoxyphenyl)-2-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C23H20N6O3 and its molecular weight is 428.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Potency
Synthesis of Biologically Active Derivatives : Research has led to the synthesis of thiazolidin-4-ones and thiazin-4-ones from derivatives structurally similar to the compound , highlighting their potential as antibacterial and antifungal agents (Gadre, Nair, & Chitre, 2007).
Antimicrobial and Enzyme Inhibition Properties : Novel pyridazinone derivatives have been synthesized and evaluated for their inhibitory effects on butyrylcholinesterase, an enzyme target for Alzheimer's disease treatment, showing moderate to good inhibitory activities and suggesting a potential pathway for therapeutic application (Dundar, Kuyrukcu, Eren, Şenol Denİz, Onkol, & Orhan, 2019).
Chemical Transformations and Material Science Applications
- Metal-Promoted Degradation to CC'N-Pincer Ligands : The metal-promoted degradation of azetidinones into CC'N-pincer ligands reveals an innovative approach to creating complexes with potential applications in catalysis and material science (Casarrubios, Esteruelas, Larramona, Muntaner, Oñate, & Sierra, 2015).
Pharmacological Studies
Analgesic and Anti-inflammatory Agents : Derivatives of pyridazinones have been synthesized and tested for their analgesic and anti-inflammatory activities. Certain compounds have demonstrated more potent effects than traditional drugs like aspirin, indicating their potential in developing new therapeutic agents (Doğruer, Şahin, Ünlü, & Ito, 2000).
Antimicrobial and Antifungal Activities : Pyridazine derivatives, including those with a structure closely related to the compound of interest, have been synthesized and shown to possess significant antimicrobial and antifungal properties, offering insights into the design of new antimicrobial agents (Singh, Sharma, Srivastava, & Kumar, 2006).
Properties
IUPAC Name |
6-(2-methoxyphenyl)-2-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N6O3/c1-32-21-10-6-5-9-18(21)19-11-12-22(30)28(25-19)17-14-27(15-17)23(31)20-13-24-29(26-20)16-7-3-2-4-8-16/h2-13,17H,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIRUIETWRHDJOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C(=O)C4=NN(N=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.